Cas no 2228827-55-0 (2-(1-ethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol)

• Product Name: 2-(1-ethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol
• CAS No: 2228827-55-0
• MF: C₇H₁₀F₂N₂O
• MW: 176.163908481598
• CID: 6141786
• PubChem ID: 165783050
• Update Time: 2025-10-29

2-(1-ethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol
• 2228827-55-0
• EN300-1944115

• Inchi： 1S/C7H10F2N2O/c1-2-11-4-6(3-10-11)7(8,9)5-12/h3-4,12H,2,5H2,1H3
• InChI Key： BLRJZZCHBOMAPB-UHFFFAOYSA-N
• SMILES： FC(CO)(C1C=NN(CC)C=1)F

Computed Properties

• Exact Mass: 176.07611927g/mol
• Monoisotopic Mass: 176.07611927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38Ų

Additional information on 2-(1-ethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol

2-(1-Ethyl-1H-Pyrazol-4-Yl)-2,2-Difluoroethan-1-Ol: A Comprehensive Overview

2-(1-Ethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol, also known by its CAS number NO. 2228827-55-0, is a versatile organic compound with a unique chemical structure that has garnered significant attention in recent years. This compound belongs to the class of pyrazole derivatives, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and materials science. The molecule features a pyrazole ring substituted with an ethyl group at position 1 and a difluoroethanol moiety at position 4, making it a promising candidate for various chemical transformations and functionalization.

The synthesis of 2-(1-Ethyl-1H-pyrazol-4-Yl)-2,2-Difluoroethan-1-Ol typically involves multi-step reactions, often starting from readily available starting materials such as pyrazole derivatives and fluorinated alcohols. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions necessary for constructing the pyrazole-fused structure. These methods not only enhance the yield but also reduce the environmental footprint of the synthesis process.

The chemical structure of this compound is characterized by its heterocyclic pyrazole ring, which is known for its aromaticity and ability to participate in various hydrogen bonding interactions. The presence of the difluoroethanol group introduces additional functionality, such as hydrophilicity and the potential for further derivatization. This makes NO. 2228827-55-0 an attractive building block for designing bioactive molecules. Recent studies have highlighted its role as a precursor in the development of novel drug candidates targeting various therapeutic areas, including inflammation, cancer, and infectious diseases.

In terms of applications, NO. 2228827-55-0 has shown promise in the field of medicinal chemistry due to its ability to modulate key biological targets. For example, researchers have investigated its potential as an inhibitor of enzyme pathways involved in metabolic disorders. Additionally, its fluorinated nature makes it a valuable substrate for positron emission tomography (PET) imaging agents, where fluorine isotopes are commonly used as tracers.

Recent research has also focused on the stability and reactivity of NO. 2228827-55-0 under various conditions. Studies have demonstrated that the compound exhibits good thermal stability and is resistant to hydrolysis under mild conditions, making it suitable for long-term storage and use in diverse chemical environments. Furthermore, its solubility properties have been optimized through structural modifications, enhancing its utility in both aqueous and organic solvents.

The growing interest in NO. 2228827-55-0 can be attributed to its unique combination of structural features and functional groups. Its pyrazole ring provides a rigid framework for molecular recognition, while the difluoroethanol moiety introduces flexibility and reactivity. This duality enables the compound to serve as a versatile platform for exploring new chemical space and developing innovative compounds with tailored properties.

In conclusion, NO. 2228827-55-0, or NO ̃(1-Ethylpyrazolyl)difluoroethanol, represents a significant advancement in organic synthesis and materials science. With its diverse applications ranging from drug discovery to imaging agents, this compound continues to be a focal point for researchers seeking to harness its unique properties for real-world applications.